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Cat. No.: B1532926

Get Quote

Abstract

This technical guide provides a detailed predictive analysis of the spectroscopic and
spectrometric characteristics of the novel secondary amine, N-(2-Butoxybenzyl)-2-
propanamine. In the absence of comprehensive published experimental data for this specific
molecule, this document leverages established principles of nuclear magnetic resonance
(NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to construct a
reliable, predictive data set. By analyzing the spectral features of analogous compounds—
including N-benzyl-2-propanamine, 2-alkoxybenzyl derivatives, and aliphatic amines—we offer
a robust analytical framework for researchers, scientists, and drug development professionals
engaged in the synthesis, identification, and characterization of this compound. This guide is
structured to explain the causality behind predicted spectral features, ensuring a blend of
theoretical accuracy and practical, field-proven insight.

Introduction and Molecular Structure
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N-(2-Butoxybenzyl)-2-propanamine is a secondary amine featuring an isopropyl group and a
2-butoxybenzyl substituent attached to the central nitrogen atom. Its molecular formula is
C14H23NO, and it has a predicted molecular weight of 221.34 g/mol . The structural features—a
secondary amine, an aromatic ring with ortho-alkoxy substitution, and two distinct aliphatic
chains—aqgive rise to a unique spectroscopic fingerprint. Understanding this fingerprint is critical
for confirming its identity, assessing purity, and elucidating its structure in various experimental
contexts.

This guide will systematically predict the outcome of the three primary analytical techniques
used for structural elucidation of small organic molecules.

Caption: Molecular Structure of N-(2-Butoxybenzyl)-2-propanamine.

Predicted *H NMR Spectroscopic Data

The H NMR spectrum provides information on the chemical environment and connectivity of
hydrogen atoms in a molecule. The predicted spectrum for N-(2-Butoxybenzyl)-2-
propanamine in a standard solvent like CDClIs is detailed below.

Experimental Protocol: *H NMR Spectroscopy

e Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated
chloroform (CDCIs) containing 0.03% tetramethylsilane (TMS) as an internal standard.

¢ Instrument: A 400 MHz (or higher) NMR spectrometer.
e Acquisition: Acquire a standard one-dimensional proton spectrum at room temperature.

e Processing: Process the Free Induction Decay (FID) with an exponential multiplication (line
broadening of 0.3 Hz), Fourier transform, phase correction, and baseline correction.
Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

Predicted Chemical Shifts and Splitting Patterns:
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Protons

Predicted o
(ppm)

Multiplicity

Integration

Rationale

Aromatic (4H)

6.8-7.3

Multiplet (m)

4H

Protons on the
benzene ring.
The ortho-butoxy
group will cause
distinct shifts,
likely resulting in
a complex,
overlapping

multiplet.

Butoxy -OCH:-

Triplet (t)

2H

Methylene group
directly attached
to the electron-
withdrawing
oxygen atom,
resulting in a
downfield shift.
Split by the
adjacent CHz
group.

Benzyl -NCH2z-Ar

Singlet (s)

2H

Benzylic protons
adjacent to the
nitrogen. The
signal is
expected to be a
sharp singlet as
there are no
adjacent protons

to couple with.

Isopropyl -CH-

~2.8-3.0

Septet (sept)

1H

Methine proton
of the isopropyl
group, split by

the six equivalent
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methyl protons
(n+1=7).

Butoxy -CHz- ~1.8

Multiplet (m)

2H

Methylene group
adjacent to the
terminal methyl
and the other
methylene group
of the butoxy
chain.

Butoxy -CH2- ~15

Multiplet (m)

2H

Methylene group
adjacent to the

OCH: group.

Amine -NH- ~1.5 (broad)

Singlet (br s)

1H

The N-H proton
signal is often
broad and its
chemical shift is
variable,
depending on
concentration
and solvent. It
typically does not
couple with

adjacent protons.

Isopropyl -CHs ~1.1

Doublet (d)

6H

Six equivalent
methyl protons of
the isopropyl
group, split by
the single
methine proton
(n+1=2).

Butoxy -CHs ~0.95

Triplet (t)

3H

Terminal methyl
group of the
butoxy chain,

split by the
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adjacent CH:z
group.

Predicted **C NMR Spectroscopic Data

The 13C NMR spectrum identifies all non-equivalent carbon atoms in the molecule.
Experimental Protocol: 13C NMR Spectroscopy
o Sample Preparation: Use the same sample prepared for *H NMR.

e Instrument: A 100 MHz (or higher, corresponding to the proton frequency) NMR
spectrometer.

¢ Acquisition: Acquire a standard proton-decoupled 13C spectrum.

e Processing: Process the FID, apply phase and baseline corrections, and reference the
spectrum using the CDClIs solvent peak (6 77.16 ppm).

Predicted Chemical Shifts:
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Carbon Atom Predicted & (ppm) Rationale

Aromatic carbon directly
Aromatic C-O ~157 attached to the electronegative

oxygen of the butoxy group.

Quaternary aromatic carbon to
Aromatic C-CH:z ~130 which the benzyl group is
attached.

Aromatic carbons bearing

hydrogen atoms. The
Aromatic CH (x4) 110-129 ortho/para directing butoxy

group will influence their

specific shifts.

Aliphatic carbon bonded to the
Butoxy -OCH2- ~68 highly electronegative oxygen
atom.

Benzylic carbon adjacent to

Benzyl -NCH2-Ar ~53 ]

the nitrogen.

Methine carbon of the
Isopropyl -CH- ~49 .

isopropy! group.

Second carbon in the butoxy
Butoxy -CH2- ~31 )

chain.

Equivalent methyl carbons of
Isopropyl -CHs ~23 )

the isopropyl group.

Third carbon in the butoxy
Butoxy -CH2- ~19 )

chain.

Terminal methyl carbon of the
Butoxy -CHs ~14

butoxy chain.

Predicted Infrared (IR) Spectroscopic Data
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IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: A small drop of the neat liquid compound is placed between two sodium
chloride (NaCl) or potassium bromide (KBr) plates to create a thin film. Alternatively, for solid
samples, a KBr pellet is prepared.

 Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.
e Acquisition: Scan the sample over the mid-infrared range (typically 4000-400 cm™1).

e Processing: The resulting interferogram is Fourier-transformed to produce the final spectrum
of absorbance or transmittance versus wavenumber.

Predicted Characteristic Absorption Bands:

Wavenumber

Vibration Type Intensity Functional Group
(cm™)
] Secondary Amine[1]
3350 - 3310 N-H Stretch Weak-Medium
[21[3][4]
3050 - 3010 Aromatic C-H Stretch Medium Aryl C-H
] ] Butoxy and Isopropyl
2960 - 2850 Aliphatic C-H Stretch Strong o
1590, 1490, 1450 C=C Stretch Medium-Strong Aromatic Ring
1250 - 1200 Aryl C-O Stretch Strong Aryl Ether
1250 - 1020 Aliphatic C-N Stretch Medium Aliphatic Amine[1]
910 - 665 N-H Wag Broad, Strong Secondary Amine[1]
_ 1,2-Disubstituted
~750 C-H Bending (Ortho) Strong

Benzene
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Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in structural elucidation.

Experimental Protocol: Mass Spectrometry

o Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via
direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

 lonization: Use Electron lonization (EI) for GC-MS or Electrospray lonization (ESI) for LC-
MS.

e Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).

o Detection: The abundance of each ion is recorded to generate the mass spectrum.
Predicted Fragmentation Pattern (Electron lonization):

e Molecular lon (M+): m/z = 221. This peak, corresponding to the intact molecule minus one
electron, is expected to be observed.

e Base Peak: m/z = 164. This is predicted to be the most abundant fragment, resulting from
the characteristic alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen) with
loss of an isopropyl radical (*CH(CHs)2). The resulting ion is [C11H140]*.

e Other Key Fragments:

o

m/z = 149: Loss of the butoxy group (*OCaHs) from the molecular ion.

o

m/z = 107: Represents the butoxybenzyl cation [CH2(CeHa)OCaHs]*, though less likely to
be the primary fragmentation pathway compared to alpha-cleavage.

o

m/z = 91: Tropylium ion, a common fragment for benzyl-containing compounds, formed
from rearrangement and cleavage of the benzyl group.
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o m/z = 58: Resulting from cleavage of the benzyl-nitrogen bond to give the [CH(CHs)2NH]*
fragment.

Loss of *CH(CHs)2 [C11H16NOJ*
(Alpha-Cleavage) m/z = 178

[C7HsNO]*
o —P
Loss of «CsH~ m/z = 122
N-(2-Butoxybenzyl)-2-propanamine
M]*
m/z = 221 [C11H1s0]*

Benzylic Cleavage ——— P m/z = 163
(2-Butoxybenzyl Cation)

Loss of 2-Butoxybenzyl radical —— | [CaH10N]*
m/z =72

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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